4-{[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile

• IUPAC Name: 4-[[4-(7-methylpurin-6-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C18H19N7/c1-23-13-22-17-16(23)18(21-12-20-17)25-8-6-24(7-9-25)11-15-4-2-14(10-19)3-5-15/h2-5,12-13H,6-9,11H2,1H3
• InChI Key: HNNDQILUQVCSHL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C(=NC=N2)N3CCN(CC3)CC4=CC=C(C=C4)C#N
• Molecular Formula: C18H19N7
• Molecular Weight: 333.4 g/mol

Description

4-{[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile (4-MePzBzN) is a synthetic compound of nitrogen and carbon, commonly used in scientific research. It is a derivative of the purine base, 7-methyl-7H-purin-6-yl, and is part of a class of compounds known as piperazines. 4-MePzBzN has many applications in scientific research, including its use in biochemical and physiological studies.

Scientific Research Applications

4-{[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile has many applications in scientific research, including its use in biochemical and physiological studies. It has been used in studies of the binding of proteins and other molecules to the cell membrane, as well as in studies of the biochemical and physiological effects of drugs and other compounds. In addition, this compound has been used in studies of enzyme inhibition, receptor binding, and signal transduction pathways.

Mechanism of Action

Target of Action

Compounds with similar structures, such as piperazine derivatives, have been found to exhibit a wide range of biological activities . They can act as dopamine and serotonin antagonists and are used as antipsychotic drug substances .

Mode of Action

For instance, some piperazine derivatives have been found to induce apoptosis of tumor cells .

Biochemical Pathways

For instance, some piperazine derivatives have been found to inhibit the CDK4/CYCLIN D1 and ARK5 kinases, which are involved in cell cycle regulation .

Pharmacokinetics

It is known that the piperazine moiety is a common structural motif found in pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Similar compounds have been found to induce apoptosis of tumor cells at a concentration of approximately 30−100 nm .

Advantages and Limitations for Lab Experiments

4-{[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and can be stored for long periods of time without significant degradation. In addition, it has a wide range of applications in biochemical and physiological studies. However, this compound has several limitations. It has a relatively short half-life, which can limit its use in long-term studies. In addition, its effects on certain biochemical and physiological processes are not fully understood, which can limit its use in certain studies.

Future Directions

There are many potential future directions for the use of 4-{[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile in scientific research. For example, it could be used in studies of the effects of drugs and other compounds on biochemical and physiological processes. In addition, it could be used in studies of the structure and function of proteins and other molecules involved in cell signaling pathways. Finally, it could be used in studies of the mechanisms of action of enzymes and other proteins involved in metabolic pathways.

Synthesis Methods

4-{[4-(7-methyl-7H-purin-6-yl)piperazin-1-yl]methyl}benzonitrile can be synthesized in a two-step process. The first step involves the reaction of 7-methyl-7H-purin-6-yl with a chloroformate reagent, such as 1-chloroformic acid, to form the piperazine intermediate. The second step involves the reaction of the piperazine intermediate with benzonitrile to form this compound. This reaction is typically carried out at room temperature and yields a pale yellow solid in good yield.